3-methyl-N-(2-(4-methylpiperazin-1-yl)benzo[d]thiazol-6-yl)isoxazole-5-carboxamide

• IUPAC Name: 3-methyl-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C17H19N5O2S/c1-11-9-14(24-20-11)16(23)18-12-3-4-13-15(10-12)25-17(19-13)22-7-5-21(2)6-8-22/h3-4,9-10H,5-8H2,1-2H3,(H,18,23)
• InChI Key: QGLIGYIBRZZFNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=CC3=C(C=C2)N=C(S3)N4CCN(CC4)C
• Molecular Formula: C17H19N5O2S
• Molecular Weight: 357.4 g/mol

Description

The compound “3-methyl-N-(2-(4-methylpiperazin-1-yl)benzo[d]thiazol-6-yl)isoxazole-5-carboxamide” is a complex organic molecule that contains several functional groups and heterocyclic rings, including an isoxazole ring and a benzo[d]thiazole ring. Isoxazole is a five-membered heterocyclic ring with one oxygen atom and one nitrogen atom at adjacent positions. Benzo[d]thiazole is a fused ring system that consists of a benzene ring fused to a thiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The isoxazole and benzo[d]thiazole rings are likely to be planar due to the presence of conjugated pi bonds.

Scientific Research Applications

Chemical Synthesis and Derivatives

The chemical compound 3-methyl-N-(2-(4-methylpiperazin-1-yl)benzo[d]thiazol-6-yl)isoxazole-5-carboxamide belongs to a class of compounds with varied applications in scientific research, particularly in the development of pharmaceutical agents and materials with specific chemical properties. Although the exact compound was not directly found, related research shows the synthesis of complex amides and derivatives with similar structures, demonstrating the compound's relevance in synthetic chemistry and potential pharmaceutical applications.

For example, a study on the synthesis of new amides within the N-methylpiperazine series highlighted the preparation of carboxylic acid amides containing an N-methylpiperazine fragment, which are key intermediates in the synthesis of antileukemic agents like imatinib (Koroleva et al., 2011). This research underscores the importance of such compounds in the development of cancer therapeutics.

Antiproliferative Activities

Research into derivatives of 3-methyl isoxazoles shows selective antiproliferative activity against certain cell lines, indicating their potential in cancer therapy. For instance, a series of 4-arylamido 3-methyl isoxazoles were synthesized and evaluated for their antiproliferative activities, with some compounds showing activities superior to sorafenib, a known cancer therapeutic (Im et al., 2015). This suggests that modifications of the core structure could lead to potent inhibitors for therapeutic development.

Imaging Applications

Another area of application is in the development of imaging agents for diagnostic purposes. A study on the synthesis of N-(3-(4-[11C]methylpiperazin-1-yl)-1-(5-methylpyridin-2-yl)-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide aimed at creating a new potential PET agent for imaging of IRAK4 enzyme in neuroinflammation indicates the versatility of compounds with the 4-methylpiperazin-1-yl moiety in diagnostic imaging (Wang et al., 2018).